Cas no 2172028-26-9 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid
• CAS No: 2172028-26-9
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 5978857
• PubChem ID: 165539757
• Update Time: 2025-10-28

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid
• EN300-1492621
• 2172028-26-9
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2,2-difluoropropanoic acid

• Inchi： 1S/C24H26F2N2O5/c1-15(10-11-21(29)28-14-24(25,26)22(30)31)12-27-23(32)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： DYFORXFXMJFSMS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid

Introduction to 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic Acid (CAS No. 2172028-26-9)

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172028-26-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in both academic and industrial settings.

The molecular structure of this compound features a complex arrangement of functional groups, including an amino group linked to a fluorenylmethoxycarbonyl moiety, a methylpentanamido group, and a 2,2-difluoropropanoic acid moiety. This intricate architecture contributes to its unique chemical properties and potential applications in drug design and synthesis.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the fluorenylmethoxycarbonyl group in the molecule suggests potential applications in peptide synthesis and protease inhibition, areas where such modifications are known to enhance binding affinity and stability. Furthermore, the difluorinated side chain may contribute to metabolic stability, a critical factor in pharmaceuticals designed for long-term therapeutic use.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic resistance. The compound 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid exemplifies this trend by incorporating multiple fluorine atoms into its structure. These fluorine atoms are strategically positioned to influence electronic distributions and interactions with biological targets, potentially enhancing its efficacy as a therapeutic agent.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorenylmethoxycarbonyl group is particularly critical, as it serves as a protecting group for the amino function during subsequent synthetic transformations. The subsequent removal of this protecting group must be carefully managed to avoid side reactions that could compromise the integrity of the final product.

One of the most intriguing aspects of this compound is its potential role in the development of targeted therapies for neurological disorders. The combination of structural features such as the fluorenylmethoxycarbonyl moiety and the difluorinated side chain suggests that it may interact with specific enzymes or receptors involved in neurodegenerative diseases. Preliminary computational studies have indicated that these structural elements could enhance binding affinity to certain protein targets, making this compound a promising candidate for further investigation.

The field of drug discovery has seen significant advancements in the use of computational methods to predict biological activity and optimize molecular structures. The compound 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid has been subjected to various computational analyses to understand its interactions with potential biological targets. These studies have provided valuable insights into how modifications at specific positions within the molecule can influence its pharmacological properties.

In addition to its potential therapeutic applications, this compound may also find utility in material science and industrial chemistry. The unique combination of functional groups makes it a versatile building block for synthesizing more complex molecules with tailored properties. Researchers are exploring its use in polymer chemistry, where such compounds can contribute to the development of novel materials with enhanced performance characteristics.

The future direction of research on this compound will likely focus on optimizing its synthetic pathways and expanding its applications into new therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid will play a crucial role in advancing medical science.